Cas no 1515636-24-4 (3-methyl-1,2-oxazole-5-sulfonyl chloride)

• Product Name: 3-methyl-1,2-oxazole-5-sulfonyl chloride
• CAS No: 1515636-24-4
• MF: C₄H₄ClNO₃S
• MW: 181.597458839417
• MDL: MFCD30690834
• CID: 4603377
• PubChem ID: 83482532
• Update Time: 2025-08-05

3-methyl-1,2-oxazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2-oxazole-5-sulfonyl chloride

• MDL： MFCD30690834
• Inchi： 1S/C4H4ClNO3S/c1-3-2-4(9-6-3)10(5,7)8/h2H,1H3
• InChI Key： MYXOJYSVUCRVLE-UHFFFAOYSA-N
• SMILES： O1C(S(Cl)(=O)=O)=CC(C)=N1

Additional information on 3-methyl-1,2-oxazole-5-sulfonyl chloride

Introduction to 3-methyl-1,2-oxazole-5-sulfonyl chloride (CAS No. 1515636-24-4)

3-methyl-1,2-oxazole-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1515636-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole sulfonyl chloride class, a group of molecules known for their versatile applications in drug synthesis and molecular modification. The structural uniqueness of 3-methyl-1,2-oxazole-5-sulfonyl chloride lies in its combination of a five-membered heterocyclic ring system with a sulfonyl chloride functional group, making it a valuable intermediate in the development of bioactive molecules.

The sulfonyl chloride moiety is particularly noteworthy as it serves as a reactive handle for further chemical transformations. In pharmaceutical research, sulfonyl chlorides are frequently utilized in the synthesis of sulfonamides, which are a broad class of compounds with demonstrated therapeutic properties. The presence of the methyl group on the oxazole ring introduces steric and electronic effects that can influence the reactivity and binding affinity of the molecule, making it a promising candidate for structure-activity relationship (SAR) studies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Oxazoles, in particular, have been extensively studied due to their prevalence in natural products and their ability to mimic key pharmacophores found in biologically active molecules. The 3-methyl-1,2-oxazole scaffold is no exception and has been explored for its potential in modulating various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory responses and metabolic disorders.

The reactivity of 3-methyl-1,2-oxazole-5-sulfonyl chloride makes it an excellent building block for constructing more complex molecular architectures. The sulfonyl chloride group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines and alcohols, to form sulfonamides and sulfonic esters, respectively. These reactions are fundamental in the synthesis of peptidomimetics and other therapeutic agents. Additionally, the oxazole ring can participate in various cyclization reactions, further expanding its synthetic utility.

In the context of drug development, the ability to modify both the sulfonyl chloride group and the oxazole ring allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. This flexibility is crucial for optimizing lead compounds into viable drug candidates. Current research efforts are focused on leveraging computational methods to predict how structural modifications will affect biological activity. Machine learning models are being trained on large datasets containing known drug-like molecules to identify promising derivatives of 3-methyl-1,2-oxazole-5-sulfonyl chloride.

The compound’s potential applications extend beyond pharmaceuticals into materials science and agrochemicals. For example, sulfonyl chlorides can be used to synthesize polymers with tailored properties or as intermediates in the production of herbicides and fungicides. The oxazole ring’s stability under various conditions makes it suitable for industrial applications where chemical robustness is essential.

From a synthetic chemistry perspective, 3-methyl-1,2-oxazole-5-sulfonyl chloride exemplifies the importance of functional group interconversion in streamlining synthetic routes. Modern synthetic methodologies emphasize efficiency and sustainability, often involving one-pot reactions or catalytic processes that minimize waste. The transformation of this compound into more complex derivatives can be achieved through well-established protocols that highlight its adaptability as a synthetic intermediate.

The growing interest in 3-methyl-1,2-oxazole-5-sulfonyl chloride is also driven by its role in exploring new chemical space. Drug discovery is increasingly moving towards identifying novel scaffolds that differ from traditional pharmacophores to combat emerging challenges such as antibiotic resistance and cancer recurrence. The oxazole scaffold provides a unique structural motif that can be combined with other functional groups to create innovative therapeutic entities.

In summary,3-methyl-1,2-oxazole-5-sulfonyl chloride (CAS No. 1515636-24-4) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it a versatile tool for researchers aiming to develop new drugs and materials. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and technological challenges.